5-amino-N-(furan-2-ylmethyl)-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(furan-2-ylmethyl)-1-[(4-methylphenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C16H17N5O2/c1-11-4-6-12(7-5-11)10-21-15(17)14(19-20-21)16(22)18-9-13-3-2-8-23-13/h2-8H,9-10,17H2,1H3,(H,18,22)
• InChI Key: GKAIOPHAGHJNLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)NCC3=CC=CO3)N
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol

Description

5-amino-N-(furan-2-ylmethyl)-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide, also known as 5-Amino-N-Furancarboxamide (5-AF), is a heterocyclic compound with a wide range of applications in scientific research. It is a synthetic compound that has been used in a variety of studies, including those related to drug delivery, drug design, and enzyme inhibition. 5-AF has been found to have a variety of biochemical and physiological effects. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions related to 5-AF.

Scientific Research Applications

Antimicrobial Activities

Compounds related to "5-amino-N-(furan-2-ylmethyl)-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide" have been synthesized and tested for their antimicrobial properties. For instance, derivatives of 1,2,4-triazole have shown activity against various microorganisms. The synthesis of these compounds often involves starting from furan-2-carbohydrazide, leading to derivatives with potential antimicrobial activities. Studies have confirmed that some of these synthesized compounds display significant activity against the tested microorganisms (Başoğlu et al., 2013).

Antitumor Activities

Furthermore, certain derivatives related to the mentioned compound have been investigated for their antitumor properties. For example, the synthesis of novel-fused and spiro heterocycles derived from a 2(3H)-furanone derivative has been explored. These compounds have undergone evaluation for their antitumor and antimicrobial activities, showing promising results in some cases. This indicates the potential of such compounds in the development of new therapeutic agents (Abou-Elmagd & Hashem, 2016).

Drug Metabolism

In the realm of drug metabolism, specific enzymes in human liver microsomes, such as CYP4F enzymes, play a crucial role in the biotransformation of compounds with structures similar to "5-amino-N-(furan-2-ylmethyl)-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide." These enzymes catalyze the O-demethylation of antiparasitic prodrugs, highlighting the importance of understanding the metabolic pathways of such compounds for their effective use as drugs (Wang et al., 2006).